Cas no 1804698-77-8 (3-(Difluoromethyl)-2,5-dihydroxypyridine-6-carboxylic acid)

• Product Name: 3-(Difluoromethyl)-2,5-dihydroxypyridine-6-carboxylic acid
• CAS No: 1804698-77-8
• MF: C₇H₅F₂NO₄
• MW: 205.115709066391
• CID: 4917508
• Update Time: 2025-06-13

3-(Difluoromethyl)-2,5-dihydroxypyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2,5-dihydroxypyridine-6-carboxylic acid

• Inchi： 1S/C7H5F2NO4/c8-5(9)2-1-3(11)4(7(13)14)10-6(2)12/h1,5,11H,(H,10,12)(H,13,14)
• InChI Key： ARFRBLZSRQGTAJ-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(C(=O)O)=C(C=1)O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 359
• XLogP3: 0.5
• Topological Polar Surface Area: 86.6

Additional information on 3-(Difluoromethyl)-2,5-dihydroxypyridine-6-carboxylic acid

Introduction to 3-(Difluoromethyl)-2,5-dihydroxypyridine-6-carboxylic acid (CAS No. 1804698-77-8)

3-(Difluoromethyl)-2,5-dihydroxypyridine-6-carboxylic acid, identified by its CAS number 1804698-77-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives class, characterized by a nitrogen-containing heterocyclic ring, which is a common structural motif in many biologically active molecules. The presence of both hydroxyl and difluoromethyl substituents in its molecular structure imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The dihydroxypyridine core of this compound suggests potential interactions with biological targets such as enzymes and receptors, which are often modulated by hydroxyl groups. The difluoromethyl group, on the other hand, is known to enhance metabolic stability and binding affinity in drug molecules. These features make 3-(Difluoromethyl)-2,5-dihydroxypyridine-6-carboxylic acid a promising candidate for further exploration in the design of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various diseases, including cancer, inflammation, and infectious disorders. The structural versatility of 3-(Difluoromethyl)-2,5-dihydroxypyridine-6-carboxylic acid allows for modifications at multiple positions, enabling chemists to fine-tune its pharmacokinetic and pharmacodynamic properties. For instance, the carboxylic acid moiety can be used to form esters or amides, expanding the range of possible derivatives with tailored biological activities.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Pyridine derivatives have been extensively studied for their ability to interact with metal ions and catalytic centers in enzymes. The hydroxyl groups in 3-(Difluoromethyl)-2,5-dihydroxypyridine-6-carboxylic acid could serve as ligands for metal coordination, while the difluoromethyl group might influence the electronic environment around the active site. Such interactions could lead to the development of potent inhibitors with high selectivity.

Moreover, the growing interest in fluorinated compounds in medicinal chemistry underscores the importance of 3-(Difluoromethyl)-2,5-dihydroxypyridine-6-carboxylic acid. Fluoroatoms are frequently incorporated into drug molecules due to their ability to improve lipophilicity, reduce metabolic degradation, and enhance binding affinity. The presence of two fluorine atoms in this compound suggests that it may exhibit enhanced bioavailability and prolonged half-life compared to non-fluorinated analogs.

Recent studies have also highlighted the role of pyridine derivatives in addressing neurological disorders. The nitrogen heterocycle is a common feature in many neuroactive compounds, and modifications at various positions can lead to compounds with different pharmacological profiles. For example, derivatives of 3-(Difluoromethyl)-2,5-dihydroxypyridine-6-carboxylic acid might exhibit effects on neurotransmitter systems such as serotonin or dopamine. This potential makes it an attractive scaffold for developing treatments for conditions like depression, anxiety, and Parkinson’s disease.

The synthesis of 3-(Difluoromethyl)-2,5-dihydroxypyridine-6-carboxylic acid presents both challenges and opportunities for synthetic chemists. The introduction of multiple functional groups requires careful planning to ensure high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct complex heterocyclic structures like this one. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation have been instrumental in facilitating the synthesis of pyridine derivatives.

In conclusion,3-(Difluoromethyl)-2,5-dihydroxypyridine-6-carboxylic acid (CAS No. 1804698-77-8) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features—combining hydroxyl groups with a difluoromethyl substituent—make it a versatile scaffold for designing novel therapeutic agents. As research continues to uncover new applications for pyridine derivatives, this compound is likely to play an increasingly important role in drug discovery and development.